Cas no 13225-34-8 (1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile)

• Product Name: 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile
• CAS No: 13225-34-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD11849760
• CID: 1034571
• PubChem ID: 594624
• Update Time: 2025-06-10

1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile
• 1-(3-methoxyphenyl)-4-oxocyclohexane-1-carbonitrile
• 1-(3-Methoxy-phenyl)-4-oxo-cyclohexan
• 1-(3-methoxyphenyl)-4-oxocyclohexane-carbonitrile
• 1-(m-Methoxyphenyl)-4-oxocyclohexanecarbonitrile
• 1-cyano-1-(3-methoxyphenyl)cyclohexan-4-one
• 4-(m-Anisyl)-4-cyano-cyclohexanon
• 4-cyano-4-(m-methoxyphenyl)cyclohexanone
• AC1LC5D9
• AK131315
• CTK0F5139
• KB-08789
• RL01498
• SureCN2288239
• 4-CYANO-4-(3-METHOXYPHENYL)CYCLOHEXANONE
• J-503159
• DTXSID20344135
• CS-0357769
• 13225-34-8
• SCHEMBL2288239
• 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile #
• Cyclohexanecarbonitrile, 1-(3-methoxyphenyl)-4-oxo-

• MDL： MFCD11849760
• Inchi： 1S/C14H15NO2/c1-17-13-4-2-3-11(9-13)14(10-15)7-5-12(16)6-8-14/h2-4,9H,5-8H2,1H3
• InChI Key： PGWABZTWFQGEOI-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile

1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile: An Overview of CAS No. 13225-34-8

1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile (CAS No. 13225-34-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The molecular structure of 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile consists of a cyclohexane ring with a cyano group at the 4-position and a 3-methoxyphenyl substituent at the 1-position. The presence of these functional groups imparts distinct chemical properties that make it an interesting candidate for various biochemical and pharmacological investigations.

Recent research has highlighted the potential of 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile in several therapeutic areas. One notable application is its role as a potential anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory responses. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and reduce neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating neurological disorders.

The pharmacokinetic properties of 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile have also been studied to evaluate its suitability for drug development. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for the successful translation from preclinical to clinical stages. Furthermore, its low toxicity profile in animal models supports its safety for further investigation in human trials.

In the realm of cancer research, 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, making it a valuable lead compound for the development of novel anticancer therapies.

The synthetic route to produce 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile has been well-documented in the literature. Typically, it involves multi-step reactions starting from readily available starting materials. The key steps include the formation of a cyclohexanone intermediate followed by functional group modifications to introduce the cyano and 3-methoxyphenyl groups. The optimized synthetic protocol ensures high yields and purity, which are essential for both research and industrial applications.

To further enhance its therapeutic potential, researchers are exploring various chemical modifications to improve the pharmacological properties of 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile. These efforts focus on enhancing solubility, bioavailability, and target specificity while minimizing side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to guide these structural optimizations.

In conclusion, 1-(3-Methoxyphenyl)-4-oxocyclohexanecarbonitrile (CAS No. 13225-34-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.